Cas no 39190-95-9 (N-Propylcyclopentanamine)

N-Propylcyclopentanamine is a cyclic amine compound characterized by a cyclopentane ring substituted with an n-propylamine group. This structure imparts unique reactivity and potential applications in organic synthesis, particularly as an intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. Its cyclic framework enhances steric and electronic properties, making it useful for modulating molecular interactions. The n-propyl chain offers flexibility in functionalization, enabling further derivatization. The compound is typically handled under controlled conditions due to its amine functionality, requiring appropriate storage and handling protocols. Its purity and stability are critical for consistent performance in synthetic applications. Further research may explore its utility in catalysis or bioactive molecule development.

N-Propylcyclopentanamine structure

Product Name:N-Propylcyclopentanamine

CAS No:39190-95-9

MF:C₈H₁₇N

MW:127.22728228569

MDL:MFCD08691712

CID:1079471

PubChem ID:12487536

Update Time:2025-06-09

N-Propylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

- N-Propylcyclopentanamine
- N-Cyclopentyl-N-propylamine
- cyclopentylpropylamine
- N-propylcyclopentylamine
- EN300-32192
- SCHEMBL193153
- OPZNSPHUHIXVGR-UHFFFAOYSA-N
- Z1076533152
- STL069459
- cycloamyl-n-propyl-amine
- AKOS000170630
- 39190-95-9
- AB01218014-03
- CHEMBRDG-BB 4024874
- MFCD08691712
- NCGC00325797-01
- DTXSID70500087
- MDL： MFCD08691712
- Inchi： 1S/C8H17N/c1-2-7-9-8-5-3-4-6-8/h8-9H,2-7H2,1H3
- InChI Key： OPZNSPHUHIXVGR-UHFFFAOYSA-N
- SMILES： N(CCC)C1CCCC1

Computed Properties

Exact Mass: 127.13600
Monoisotopic Mass: 127.136099547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 65
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03000
LogP: 2.31950

N-Propylcyclopentanamine Security Information

HazardClass：IRRITANT

N-Propylcyclopentanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	034906-500mg	N-Cyclopentyl-N-propylamine	39190-95-9		500mg	3233CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	034906-1g	N-Cyclopentyl-N-propylamine	39190-95-9		1g	4989CNY	2021-05-07
Chemenu	CM283757-5g	N-Propylcyclopentanamine	39190-95-9	95%	5g	$592	2021-06-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	034906-500mg	N-Cyclopentyl-N-propylamine	39190-95-9		500mg	3233.0CNY	2021-07-13
TRC	T705463-5mg	N-propylcyclopentanamine	39190-95-9		5mg	$ 50.00	2022-06-02
TRC	T705463-10mg	N-propylcyclopentanamine	39190-95-9		10mg	$ 65.00	2022-06-02
TRC	T705463-50mg	N-propylcyclopentanamine	39190-95-9		50mg	$ 95.00	2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	034906-1g	N-Cyclopentyl-N-propylamine	39190-95-9		1g	4989.0CNY	2021-07-05
Enamine	EN300-32192-1g	N-propylcyclopentanamine	39190-95-9	95%	1g	$121.0	2023-09-04
Enamine	EN300-32192-5g	N-propylcyclopentanamine	39190-95-9	95%	5g	$350.0	2023-09-04